Cas no 1820648-09-6 (6-Fluoro-2-hydroxy-3-nitrobenzonitrile)

• Product Name: 6-Fluoro-2-hydroxy-3-nitrobenzonitrile
• CAS No: 1820648-09-6
• MF: C₇H₃FN₂O₃
• MW: 182.108724832535
• MDL: MFCD27975499
• CID: 4620453
• Update Time: 2025-10-05

6-Fluoro-2-hydroxy-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-hydroxy-3-nitrobenzonitrile

• MDL： MFCD27975499
• Inchi： 1S/C7H3FN2O3/c8-5-1-2-6(10(12)13)7(11)4(5)3-9/h1-2,11H
• InChI Key： QCWFPDWJOVHRNF-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(F)C=CC([N+]([O-])=O)=C1O

Additional information on 6-Fluoro-2-hydroxy-3-nitrobenzonitrile

Recent Advances in the Study of 6-Fluoro-2-hydroxy-3-nitrobenzonitrile (CAS: 1820648-09-6) in Chemical Biology and Pharmaceutical Research

6-Fluoro-2-hydroxy-3-nitrobenzonitrile (CAS: 1820648-09-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 6-Fluoro-2-hydroxy-3-nitrobenzonitrile serves as a key intermediate in the synthesis of selective JAK2 inhibitors, which are being investigated for their therapeutic potential in myeloproliferative disorders. The compound's nitro and hydroxy groups facilitate regioselective modifications, enabling the development of derivatives with enhanced binding affinity and selectivity. Computational docking studies further revealed that these derivatives exhibit favorable interactions with the ATP-binding site of JAK2, suggesting their promise as lead compounds for further optimization.

In addition to its role in kinase inhibitor development, 6-Fluoro-2-hydroxy-3-nitrobenzonitrile has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters (2024) study highlighted its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings position it as a potential scaffold for designing new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, advances in the scalable production of 6-Fluoro-2-hydroxy-3-nitrobenzonitrile have been reported. A novel continuous-flow synthesis method, published in Organic Process Research & Development (2023), achieved an 85% yield with significantly reduced reaction times compared to traditional batch processes. This innovation addresses previous challenges in large-scale production, making the compound more accessible for industrial applications. The method's green chemistry aspects, including reduced solvent usage and energy consumption, align with current trends in sustainable pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of 6-Fluoro-2-hydroxy-3-nitrobenzonitrile in targeted drug delivery systems. Preliminary studies suggest that its nitrile group can be functionalized to create pH-sensitive prodrugs, which could improve the bioavailability and tissue specificity of therapeutic agents. As these investigations progress, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals with improved efficacy and safety profiles.